4-Methyl-2-[(3-methylcyclohexyl)amino]pentan-1-ol

• Molecular Formula: C13H27NO
• Molecular Weight: 213.36 g/mol
• IUPAC Name: 4-methyl-2-[(3-methylcyclohexyl)amino]pentan-1-ol
• InChI: InChI=1S/C13H27NO/c1-10(2)7-13(9-15)14-12-6-4-5-11(3)8-12/h10-15H,4-9H2,1-3H3
• InChI Key: ZPRLWIPTHYOSSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1)NC(CC(C)C)CO

Description

4-Methyl-2-[(3-methylcyclohexyl)amino]pentan-1-ol is a chiral amino alcohol derivative characterized by a pentan-1-ol backbone substituted with a 4-methyl group and a 3-methylcyclohexylamino moiety at the 2-position. This compound is structurally tailored for applications in asymmetric catalysis, particularly in the synthesis of ligands for transition-metal catalysts. Its stereochemical complexity and functional groups make it valuable in enantioselective reactions, such as hydrogenation .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-2-[(3-methylcyclohexyl)amino]pentan-1-ol typically involves the reaction of 3-methylcyclohexylamine with 4-methyl-2-pentanone under controlled conditions. The reaction is usually carried out in the presence of a reducing agent such as sodium borohydride or lithium aluminum hydride to facilitate the reduction of the ketone group to a hydroxyl group.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The reaction conditions, including temperature, pressure, and solvent choice, are optimized to maximize the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

4-Methyl-2-[(3-methylcyclohexyl)amino]pentan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a ketone or aldehyde using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be further reduced to form different derivatives, depending on the reducing agent used.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4)

Substitution: Alkyl halides, acyl chlorides

Major Products Formed

Oxidation: Formation of ketones or aldehydes

Reduction: Formation of alcohol derivatives

Substitution: Formation of substituted amines

Scientific Research Applications

4-Methyl-2-[(3-methylcyclohexyl)amino]pentan-1-ol has a wide range of applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with various biomolecules.

Medicine: Explored for its potential therapeutic properties, including its use as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Methyl-2-[(3-methylcyclohexyl)amino]pentan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s hydroxyl and amino groups allow it to form hydrogen bonds and other interactions with these targets, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Positional Isomers: 3-Methylcyclohexyl vs. 4-Methylcyclohexyl Derivatives

A closely related isomer, 4-methyl-2-[(4-methylcyclohexyl)amino]pentan-1-ol, differs only in the position of the methyl group on the cyclohexyl ring. While both isomers share similar molecular weights (~227.35 g/mol for the 3-methyl variant; inferred from ) and polar functional groups, their steric and electronic profiles vary:

• 3-Methylcyclohexyl: The equatorial preference of the 3-methyl group may reduce steric hindrance around the amino group, enhancing ligand-metal coordination .

Table 1: Comparison of Cyclohexyl-Substituted Amino Alcohols

Compound	Substituent Position	Molecular Formula	Molecular Weight (g/mol)	Key Applications
Target Compound	3-Methylcyclohexyl	C₁₃H₂₇NO	~227.35*	Asymmetric catalysis
4-Methylcyclohexyl Analog (Catalog# 1984DQ)	4-Methylcyclohexyl	C₁₃H₂₇NO	227.36	R&D use (restricted)

*Molecular weight inferred from (C₁₂H₂₅NO = 199.33 g/mol) with additional methyl group.

Pyridinyl-Substituted Analogs

describes ligands such as 4-methyl-2-(6-methyl-pyridin-2-yl-amino)-pentan-1-ol (Ligand a) and 4-methyl-2-(pyridin-2-yl-amino)-pentan-1-ol (Ligand b). These replace the cyclohexyl group with pyridinyl moieties, altering electronic and coordination properties:

• Synthesis : Ligands a and b are synthesized via one-pot reactions with 2-bromopyridines, whereas the target compound likely requires reductive amination of cyclohexylamines (similar to ) .

Methoxy-Substituted Amines

4-Methoxy-4-methylpentan-1-amine hydrochloride () shares a branched alkyl chain but features a methoxy group and a primary amine. Key differences include:

• Reactivity : The methoxy group enhances solubility in polar solvents but reduces nucleophilicity compared to the hydroxyl group in the target compound.
• Synthetic Routes: Prepared via alkylation of pentan-2-ol derivatives, contrasting with the reductive amination steps used for amino alcohols .

Organophosphorus Derivatives

lists 3-methylcyclohexyl methylphosphonofluoridate, an organophosphorus compound with a 3-methylcyclohexyl group. While structurally distinct, this comparison highlights:

• Applications: Organophosphorus compounds are often neurotoxic agents or pesticides, whereas amino alcohols are used in catalysis or pharmaceuticals .
• Hazards: Phosphonofluoridates exhibit extreme toxicity (Schedule 1A01), whereas amino alcohols like the target compound pose moderate risks (e.g., eye/skin irritation) .

Biological Activity

4-Methyl-2-[(3-methylcyclohexyl)amino]pentan-1-ol, with the CAS number 1249262-23-4, is a compound of interest due to its potential biological activities. This article reviews the current understanding of its biological activity, including its pharmacological effects, mechanisms of action, and relevant research findings.

The molecular formula of 4-Methyl-2-[(3-methylcyclohexyl)amino]pentan-1-ol is C13H27NO, with a molecular weight of 213.36 g/mol. The compound features a pentanol backbone with a methyl and cyclohexyl substitution that may influence its biological properties.

Anticancer Properties

Recent studies have highlighted the potential anticancer properties of related compounds. For instance, compounds that share structural similarities often demonstrate antiproliferative effects against various cancer cell lines. In vitro studies have shown that certain derivatives exhibit IC50 values in the low micromolar range against pancreatic cancer cells (e.g., BxPC-3 and Panc-1), suggesting a promising avenue for further research into the anticancer efficacy of 4-Methyl-2-[(3-methylcyclohexyl)amino]pentan-1-ol .

Cytotoxicity Studies

Cytotoxicity assays are essential for evaluating the safety and therapeutic index of new compounds. Preliminary data indicate that related compounds can cause significant cytotoxic effects on cancer cells while exhibiting lower toxicity on normal cells. This selectivity is vital for developing effective anticancer therapies with minimal side effects .

Case Studies and Research Findings

Although direct case studies on 4-Methyl-2-[(3-methylcyclohexyl)amino]pentan-1-ol are scarce, it is beneficial to consider findings from analogous compounds:

Compound	Cell Line	IC50 (µM)	Effect
Compound A	BxPC-3	0.051	Antiproliferative
Compound B	Panc-1	0.066	Antiproliferative
Compound C	WI38	0.36	Cytotoxicity

These findings underline the importance of structural modifications in enhancing biological activity and selectivity against cancerous cells compared to normal fibroblasts .